Cas no 1261865-43-3 (2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261865-43-3
• MF: C₁₂H₅F₆NO
• MW: 293.164623975754
• CID: 4924308
• Update Time: 2025-05-20

2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H5F6NO/c13-8-5-9(14)11(15)19-10(8)6-1-3-7(4-2-6)20-12(16,17)18/h1-5H
• InChI Key： WGAHSOSOIGSIRC-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(N=C1C1C=CC(=CC=1)OC(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 318
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1

Additional information on 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine

2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1261865-43-3, commonly referred to as 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with trifluoro substituents and a trifluoromethoxyphenyl group. The trifluoromethoxy group is particularly notable for its electron-withdrawing properties, which significantly influence the electronic characteristics of the molecule.

Recent studies have highlighted the potential of 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine in various applications. For instance, researchers have explored its role as a building block in the synthesis of advanced materials. The molecule's ability to undergo various chemical transformations makes it a valuable precursor in the development of novel pharmaceutical agents and agrochemicals. Its electron-deficient pyridine ring is particularly advantageous in reactions requiring nucleophilic attack or electrophilic substitution.

In terms of synthesis, the compound can be prepared through a multi-step process involving fluorination and coupling reactions. The introduction of the trifluoromethoxy group is typically achieved via nucleophilic aromatic substitution, leveraging the directing effects of existing substituents on the pyridine ring. This synthesis pathway has been optimized in recent years to improve yield and reduce costs, making it more accessible for large-scale production.

The electronic properties of 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine have been extensively studied using computational chemistry methods. These studies reveal that the molecule exhibits a high degree of conjugation due to the presence of multiple electronegative substituents. This conjugation enhances its stability and reactivity under various conditions. Moreover, the molecule's ability to act as an electron-deficient aromatic system makes it a promising candidate for applications in organic electronics.

From an environmental perspective, 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine has been evaluated for its biodegradability and toxicity. Initial assessments suggest that it has low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact and degradation pathways.

In conclusion, 2,3,5-Trifluoro-6-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261865-43-3) is a versatile compound with significant potential in multiple industries. Its unique structure and electronic properties make it an invaluable tool in modern chemical research and development.